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Compound of Interest

Compound Name: Fluorescent red 731 reactive

Cat. No.: B12056615

Get Quote

Technical Guide: Fluorescent Red 731 Reactive (NHS-Ester)[1]

Executive Summary & Core Utility
Fluorescent Red 731 Reactive is a high-performance near-infrared (NIR) fluorophore

designed for the covalent labeling of proteins, antibodies, and amino-modified oligonucleotides.

Chemically, it is an N-hydroxysuccinimide (NHS) ester derivative of a cyanine-based

chromophore.

Its primary utility lies in the NIR window (700–900 nm). Unlike visible spectrum dyes (e.g.,

FITC, TRITC), Fluorescent Red 731 operates in a spectral region where biological tissue

autofluorescence is minimal and light penetration is maximal. This makes it a critical tool for in

vivo imaging and high-sensitivity western blotting where background noise must be eliminated.

Key Technical Advantages:

Deep Tissue Penetration: Long-wavelength emission (759 nm) reduces photon scattering.

Low Background: Escapes the autofluorescence envelope of collagen and hemoglobin.

High Extinction Coefficient:
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, ensuring bright signal output per conjugation event.

Chemical & Spectral Specifications
The following parameters are critical for experimental design and instrument configuration.

Parameter Value Notes

Chemical Name
Fluorescent Red 731 Reactive

(NHS-Ester)

Target: Primary Amines (

)

Formula

Molecular Weight 859.98 g/mol

Absorbance Max (

)
736 nm Measured in Ethanol

Emission Max (

)
759 nm Measured in Ethanol

Stokes Shift 23 nm Minimizes self-quenching

Molar Extinction (

)

High quantum efficiency

potential

Solubility DMF, DMSO Hydrolytically unstable in water

Mechanism of Action: NHS-Ester Conjugation
The "Reactive" designation refers to the NHS-ester functional group.[1][2][3] This group reacts

specifically with primary amines—typically the

-amino group of Lysine (K) residues or the N-terminus of a polypeptide chain.

The Reaction Logic:

Nucleophilic Attack: The amine on the protein attacks the carbonyl carbon of the NHS ester.
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Leaving Group Release: N-hydroxysuccinimide is released as a byproduct.

Amide Bond Formation: A stable, covalent amide bond is formed between the fluorophore

and the protein.

Critical Constraint: This reaction competes with hydrolysis. In aqueous solutions, water

molecules can also attack the NHS ester, deactivating the dye. Therefore, pH control and rapid

mixing are non-negotiable.
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Caption: The nucleophilic substitution pathway where a primary amine replaces the NHS

leaving group to form a stable conjugate.

Validated Experimental Protocol
This protocol is designed to maximize the Degree of Labeling (DOL) while preserving protein

function.

Phase 1: Pre-Conjugation Preparation
Buffer Exchange: The protein must be in an amine-free buffer. Do not use Tris or Glycine, as

they act as competitive substrates and will quench the dye.

Target Buffer: 50 mM Sodium Bicarbonate (

), pH 9.0.[3]

Protein Concentration: Adjust to

. Lower concentrations promote hydrolysis over conjugation.
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Phase 2: Conjugation Workflow
Dye Solubilization:

Dissolve 1 mg of Fluorescent Red 731 Reactive in 50 µL anhydrous DMF

(Dimethylformamide).

Note: Prepare immediately before use. NHS esters degrade in minutes if exposed to

moisture.

Reaction Setup:

Add the dye solution to the protein dropwise while stirring gently.

Stoichiometry: Target a Dye-to-Protein molar ratio of 2:1 to 5:1.

Why? A slight excess ensures labeling, but excessive dye causes quenching and

precipitation.

Incubation:

Incubate for 1 hour at Room Temperature (20-25°C) in the dark.

Optimization: Constant gentle agitation is preferred to prevent local concentration

gradients.

Phase 3: Purification (The "Stop" Step)
Unreacted dye must be removed to prevent high background noise.

Method: Size Exclusion Chromatography (Desalting Column, e.g., Sephadex G-25) or

Dialysis.

Elution Buffer: PBS (pH 7.4) + 0.01% Sodium Azide (if storage is required).
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Caption: Step-by-step conjugation workflow ensuring removal of competitive amines and

unreacted fluorophores.

Quality Control: Degree of Labeling (DOL)
After purification, you must quantify how many dye molecules are attached to each protein

molecule.

The Formula:

Variables:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body-img#what-is-fluorescent-red-731-reactive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


: Absorbance of conjugate at 736 nm.

: Molar extinction coefficient of the protein (e.g., IgG

).

: Absorbance of conjugate at 280 nm.

: Correction Factor (Absorbance of the dye at 280 nm / Absorbance at max). For Cyanine 7-
like dyes, estimate CF

0.04 - 0.08 if specific datasheet value is unavailable.

:

.[3]

Target DOL:

Antibodies (IgG): Ideal DOL is 1.0 – 2.0.

Warning: A DOL > 3.0 often leads to precipitation or "self-quenching," where fluorophores

transfer energy to each other rather than emitting light, reducing signal.

Troubleshooting & Optimization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Root Cause Corrective Action

Low Labeling Efficiency (DOL

< 0.5)

Buffer contained amines

(Tris/Glycine).

Dialyze strictly into

Carbonate/Bicarbonate or PBS

(pH 8.5+).

Hydrolysis of NHS ester.
Use fresh anhydrous DMF;

ensure dye stock is dry.

Protein Precipitation
Over-labeling (Hydrophobic

burden).

Reduce Dye:Protein molar

ratio during reaction.[3]

High Background on

Blot/Image
Free dye not removed.

Repeat gel filtration or dialysis

steps.

No Signal Incorrect Filter Set.

Ensure excitation is ~730nm

and emission filter captures

~760nm+.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Red-fluorescent-protein-excitation-emission | Sigma-Aldrich [sigmaaldrich.com]

2. Far red fluorescent protein | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body#what-is-fluorescent-red-731-reactive
https://www.sigmaaldrich.com/US/en/search/red-fluorescent-protein-excitation-emission?focus=documents&page=1&perpage=30&sort=relevance&term=red-fluorescent-protein-excitation-emission&type=site_content
https://www.sigmaaldrich.com/TW/zh/search/far-red-fluorescent-protein?focus=documents&page=1&perpage=30&sort=relevance&term=far%20red%20fluorescent%20protein&type=site_content
https://www.sigmaaldrich.com/JP/ja/search/far-red-fluorescent-dye?focus=documents&page=1&perpage=30&sort=relevance&term=far-red%20fluorescent%20dye&type=site_content
https://www.sigmaaldrich.com/JP/ja/search/red?focus=documents&page=1&perpage=30&sort=relevance&term=red&type=site_content
https://www.benchchem.com/product/b12056615?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/search/red-fluorescent-protein-excitation-emission?focus=documents&page=1&perpage=30&sort=relevance&term=red-fluorescent-protein-excitation-emission&type=site_content
https://www.sigmaaldrich.com/TW/zh/search/far-red-fluorescent-protein?focus=documents&page=1&perpage=30&sort=relevance&term=far%20red%20fluorescent%20protein&type=site_content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. sigmaaldrich.com [sigmaaldrich.com]

4. Far-red fluorescent dye | Sigma-Aldrich [sigmaaldrich.com]

5. Red | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [What is Fluorescent red 731 reactive?]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056615/docs#what-is-fluorescent-red-731-
reactive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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